Cas no 405905-21-7 (methyl 3-oxo-3-(2-oxo-2H-chromen-3-yl)-2-(triphenyl-lambda5-phosphanylidene)propanoate)

• Product Name: methyl 3-oxo-3-(2-oxo-2H-chromen-3-yl)-2-(triphenyl-lambda5-phosphanylidene)propanoate
• CAS No: 405905-21-7
• MF: C₃₁H₂₃O₅P
• MW: 506.485089540482
• CID: 6380180
• PubChem ID: 5053484
• Update Time: 2023-12-15

methyl 3-oxo-3-(2-oxo-2H-chromen-3-yl)-2-(triphenyl-lambda5-phosphanylidene)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-3-(2-oxo-2H-chromen-3-yl)-2-(triphenyl-lambda5-phosphanylidene)propanoate
• 405905-21-7
• F0483-0035
• AKOS024578638
• methyl 3-oxo-3-(2-oxo-2H-chromen-3-yl)-2-(triphenylphosphoranylidene)propanoate
• methyl 3-oxo-3-(2-oxochromen-3-yl)-2-(triphenyl-lambda5-phosphanylidene)propanoate
• 2H-1-Benzopyran-3-propanoic acid, β,2-dioxo-α-(triphenylphosphoranylidene)-, methyl ester

• Inchi： 1S/C31H23O5P/c1-35-31(34)29(28(32)26-21-22-13-11-12-20-27(22)36-30(26)33)37(23-14-5-2-6-15-23,24-16-7-3-8-17-24)25-18-9-4-10-19-25/h2-21H,1H3
• InChI Key： RHFUYHPREPVCKU-UHFFFAOYSA-N
• SMILES： P(=C(C(=O)OC)C(C1C(=O)OC2C=CC=CC=2C=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 506.12831083g/mol
• Monoisotopic Mass: 506.12831083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 687.5±65.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives